Cas no 1261980-97-5 (3-(4-Fluoro-3-methylphenyl)-5-trifluoromethylbenzoic acid)

• Product Name: 3-(4-Fluoro-3-methylphenyl)-5-trifluoromethylbenzoic acid
• CAS No: 1261980-97-5
• MF: C₁₅H₁₀F₄O₂
• MW: 298.232318401337
• MDL: MFCD18319675
• CID: 2767378
• PubChem ID: 53225593
• Update Time: 2025-09-25

3-(4-Fluoro-3-methylphenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluoro-3-methylphenyl)-5-trifluoromethylbenzoic acid, 95%
• DTXSID10689325
• 3-(4-FLUORO-3-METHYLPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
• 4'-Fluoro-3'-methyl-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• MFCD18319675
• 1261980-97-5
• 3-(4-Fluoro-3-methylphenyl)-5-trifluoromethylbenzoic acid

• MDL： MFCD18319675
• Inchi： 1S/C15H10F4O2/c1-8-4-9(2-3-13(8)16)10-5-11(14(20)21)7-12(6-10)15(17,18)19/h2-7H,1H3,(H,20,21)
• InChI Key： NMFHLHOSUXDTNL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C1C=C(C(=O)O)C=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 298.06169221Da
• Monoisotopic Mass: 298.06169221Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(4-Fluoro-3-methylphenyl)-5-trifluoromethylbenzoic acid

3-(4-Fluoro-3-methylphenyl)-5-trifluoromethylbenzoic acid: Structural Properties and Emerging Applications in Pharmaceutical and Material Sciences

3-(4-Fluoro-3-methylphenyl)-5-trifluoromethylbenzoic acid (CAS No. 1261980-97-5) is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in contemporary chemical research. This compound features a substituted benzene ring with 4-fluoro-3-methylphenyl and trifluoromethyl functional groups, which are strategically positioned to influence its physicochemical behavior and biological activity. The presence of multiple fluorine atoms, particularly the electron-withdrawing CF₃ group, contributes to its unique hydrophobicity and metabolic stability, making it a valuable scaffold for drug discovery programs targeting G protein-coupled receptors (GPCRs) and enzyme inhibitors. Recent studies published in the Journal of Medicinal Chemistry (2023) highlight its role as a key intermediate in the synthesis of antiviral agents with improved pharmacokinetic profiles.

The molecular structure of this compound consists of a core benzoic acid framework where the para position of one aromatic ring is occupied by a fluorine atom while the meta position bears a methyl substituent. The adjacent ring contains a trifluoromethyl group at the 5-position relative to the carboxylic acid functionality. This configuration creates an asymmetric dipole moment that enhances solubility in organic solvents compared to non-fluorinated analogs. Computational modeling studies from the 2023 ACS Symposium Series demonstrate that the trifluoromethyl group increases lipophilicity by 1.8 log units while maintaining optimal hydrogen bonding capacity through the carboxylic acid moiety.

In pharmaceutical development, compounds containing both methylphenyl and trifluoromethyl substituents have shown enhanced CNS penetration properties. The trifluoromethyl group's ability to form strong C-F bonds provides resistance against cytochrome P450 metabolism, a critical factor for developing drugs with prolonged half-lives. A 2024 Nature Communications article reports that derivatives of this scaffold exhibited 75% greater metabolic stability in hepatic microsomes compared to traditional benzoyl-containing compounds.

Synthetic methodologies for preparing this compound have evolved significantly since its initial characterization in 2018. Modern approaches employ transition metal-catalyzed cross-coupling reactions such as Suzuki-Miyaura coupling for constructing the biaryl framework between the methylphenyl and benzoic acid moieties. Recent advancements described in Organic Letters (2023) utilize palladium(0)-catalyzed nucleophilic substitution to introduce the trifluoromethyl group with >95% yield under microwave-assisted conditions at 160°C for 45 minutes.

The trifluoromethyl functionality plays a pivotal role in modulating electronic properties through strong -I (inductive) effects while maintaining steric bulk comparable to traditional aryl groups. This dual characteristic makes it particularly useful in designing selective kinase inhibitors where precise positioning of substituents is critical for ATP binding site interactions. A comparative study published in Bioorganic & Medicinal Chemistry Letters (Q1 journal) revealed that compounds with this structural motif demonstrated 3-fold higher selectivity against off-target kinases compared to non-fluorinated controls.

In material science applications, this compound's rigid aromatic structure combined with fluorinated substituents offers advantages as a building block for liquid crystal materials. The fluorine atoms create anisotropic dipole moments essential for nematic phase formation while maintaining thermal stability up to 180°C as demonstrated by differential scanning calorimetry analysis reported at the 2024 International Liquid Crystal Conference.

The methyl substitution on the phenyl ring introduces additional flexibility while preserving conjugation across both aromatic systems. This balance between rigidity and flexibility is crucial for optimizing π-electron delocalization patterns that influence charge transport properties when incorporated into organic semiconductor materials. Research from Advanced Materials Interfaces (impact factor: 7.8) shows these characteristics enable hole mobility improvements by up to two orders of magnitude when used as dopants in perovskite solar cells.

Clinical development programs have begun exploring derivatives of this compound as potential anti-inflammatory agents due to their ability to modulate COX-2 enzyme activity without affecting COX-1 selectivity ratios below therapeutic thresholds (Selectivity Index >15). Preclinical trials highlighted in Current Drug Targets indicate oral bioavailability exceeding 85% after structural modifications involving esterification of the carboxylic acid group with prodrug strategies.

Mechanistic studies using X-ray crystallography reveal that the spatial arrangement between fluorine atoms creates specific hydrogen bonding interactions with water molecules, forming stable hydration shells around hydrophobic pockets formed by adjacent methyl groups. This property is being leveraged in formulation science to design amorphous solid dispersions with enhanced dissolution rates as detailed in Pharmaceutical Research (volume 41, issue 6).

The compound's unique combination of functionalities also finds application in agrochemical development where it serves as a lead structure for herbicides targeting acetolactate synthase enzymes. Field trials reported at Crop Protection Conference Europe showed herbicidal activity comparable to industry standards but with reduced environmental persistence due to controlled photodegradation rates influenced by fluorine content distribution.

Spectroscopic characterization techniques including NMR (¹⁹F NMR), mass spectrometry, and UV-Vis spectroscopy are essential for verifying structural integrity during synthesis processes involving multiple substitution steps on aromatic rings containing both methyl and trifluoromethyl groups. A detailed spectroscopic analysis protocol was recently standardized by IUPAC Task Group on Fluoroorganic Compounds Analysis.

In catalytic applications, chelation complexes formed between metal ions like palladium or rhodium and this compound's carboxylic acid functionality have shown promise as heterogeneous catalysts for C-H activation reactions under mild conditions (T_m<75°C, atmospheric pressure). The Journal of Catalysis (volume 437) published comparative data showing these catalysts achieved turnover frequencies exceeding those of conventional homogeneous systems by over threefold while maintaining recyclability up to six cycles without significant activity loss.

The strategic placement of fluorine atoms across both aromatic rings creates distinct vibrational modes detectable through IR spectroscopy which are being utilized as molecular fingerprints for quality control purposes during large-scale production processes involving complex mixtures containing other substituted benzoic acids like salicylic acid or o-tolunitrile derivatives.

In analytical chemistry contexts, this compound serves as an internal standard for quantitative analysis due to its well-defined fragmentation patterns observed during electrospray ionization mass spectrometry experiments conducted at ambient temperatures using high-resolution Orbitrap instruments calibrated according to ISO/IEC Guide 98-3 standards on measurement uncertainty evaluation.

Ongoing research focuses on optimizing synthetic routes through flow chemistry techniques which allow continuous processing at higher temperatures without compromising product yields or purity levels typically achieved through batch methods described previously in Industrial & Engineering Chemistry Research (impact factor: IF=9.6).

Biological evaluation studies conducted at multiple academic institutions demonstrate that structural modifications involving esterification or amidation reactions can further enhance target engagement profiles when used as pharmacophores against specific ion channels implicated in neurological disorders including epilepsy and chronic pain syndromes characterized by altered sodium channel expression patterns.

The compound's compatibility with standard chromatographic separation techniques has been extensively documented showing retention time consistency across different solvent systems ranging from hexane/ether mixtures used traditionally for non-polar compounds up through polar HILIC mode separations required when analyzing related amide derivatives simultaneously present during purification processes described recently at Chromatography World Congress proceedings.